![molecular formula C10H17FN2O B1477019 (3-(Fluoromethyl)azetidin-1-yl)(piperidin-3-yl)methanone CAS No. 2092549-17-0](/img/structure/B1477019.png)
(3-(Fluoromethyl)azetidin-1-yl)(piperidin-3-yl)methanone
Overview
Description
3-(Fluoromethyl)azetidin-1-yl)(piperidin-3-yl)methanone (3-FAM) is a novel synthetic compound with a wide range of potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology. 3-FAM is a member of the azetidinone family, which is a class of heterocyclic compounds that are characterized by a five-membered ring system containing three nitrogen atoms. 3-FAM has been studied for its potential as an inhibitor of enzymes involved in the metabolism of drugs, as well as its ability to modulate certain cellular processes.
Scientific Research Applications
Medicine: Cancer Treatment
This compound has been explored for its potential in treating cancers. The related crystalline fumarate salt has been studied for its efficacy in pharmaceutical compositions and methods of treating cancers . This application is significant due to the ongoing need for novel cancer therapies.
Biotechnology: Pharmaceutical Testing
In biotechnology, this compound is used for pharmaceutical testing, serving as a high-quality reference standard to ensure accurate results . Its role is crucial in the development and quality control of new pharmaceuticals.
Pharmacology: Drug Development
The pharmacological application of this compound includes its use in drug development processes. It may be involved in the synthesis of new drug candidates or in the study of drug-receptor interactions to understand the pharmacodynamics and pharmacokinetics of new therapeutic agents .
properties
IUPAC Name |
[3-(fluoromethyl)azetidin-1-yl]-piperidin-3-ylmethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17FN2O/c11-4-8-6-13(7-8)10(14)9-2-1-3-12-5-9/h8-9,12H,1-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYRMBFKWVOHHTJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C(=O)N2CC(C2)CF | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.